Cas no 1710853-19-2 (4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine)

• Product Name: 4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine
• CAS No: 1710853-19-2
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5152289
• Update Time: 2025-11-05

4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine
• Piperidine, 4-ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C11H19N3O/c1-3-15-11(4-6-12-7-5-11)10-8-13-14(2)9-10/h8-9,12H,3-7H2,1-2H3
• InChI Key： AEKWUAIIWKSVMT-UHFFFAOYSA-N
• SMILES： N1CCC(OCC)(C2=CN(C)N=C2)CC1

Additional information on 4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine

4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine (CAS No. 1710853-19-2)

The compound 4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine, identified by the CAS registry number CAS No. 1710853-19-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. The molecule's structure features a piperidine ring substituted with an ethoxy group and a 1-methylpyrazole moiety, which contributes to its unique electronic and steric properties. These characteristics make it a promising candidate for drug discovery, particularly in the development of agents targeting specific biological pathways.

Research has shown that 4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine exhibits notable bioactivity in preclinical models, particularly in the context of central nervous system disorders. Its ability to modulate key neurotransmitter systems has been highlighted in recent studies, underscoring its potential as a therapeutic agent for conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The incorporation of piperidine derivatives into polymer systems has shown promise in enhancing material properties such as thermal stability and mechanical strength. This dual functionality positions the compound as a valuable tool across diverse scientific disciplines.

The synthesis of CAS No. 1710853-19-2 involves a multi-step process that typically begins with the preparation of the piperidine core, followed by sequential substitution reactions to introduce the ethoxy and pyrazole groups. Recent optimizations have focused on improving yield and purity, often employing green chemistry principles to minimize environmental impact.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound, enabling researchers to predict its behavior in various chemical environments. These studies have been instrumental in guiding experimental efforts and refining synthetic strategies.

In conclusion, 4-Ethoxy-4-(1-methyl-1H-pyrazol-4-yl)-piperidine (CAS No. 1710853-19-2) represents a significant advancement in organic chemistry, with broad implications for drug development and materials science. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to both academic and industrial applications.